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Introduction: Defining 2-Methyl-1-propanol
2-Methyl-1-propanol, systematically named 2-methylpropan-1-ol by IUPAC, is a primary

alcohol and an important organic compound.[1][2][3] Commonly known as isobutanol or

isobutyl alcohol, it is a colorless, flammable liquid with a characteristic sweet odor.[1][3][4] It is

one of the four isomers of butanol, alongside n-butanol, 2-butanol, and tert-butanol.[1][3] The

molecular formula for 2-Methyl-1-propanol is C₄H₁₀O, and its structure features a hydroxyl

group attached to a branched alkyl chain.[1][2][5] This branched structure imparts distinct

physical and chemical properties compared to its straight-chain isomer, n-butanol, influencing

its applications as a solvent and a chemical intermediate.[1][6][7]

This guide provides a comprehensive overview of the essential physical and chemical

properties of 2-Methyl-1-propanol, intended for researchers, scientists, and professionals in

drug development and chemical synthesis.

Part 1: Core Physical and Spectroscopic Properties
The physical characteristics of a compound are fundamental to its handling, application, and

purification. 2-Methyl-1-propanol is a liquid under standard conditions, a property dictated by

its molecular weight and the hydrogen bonding afforded by the hydroxyl group.[8]
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Fundamental Physical Data
The following table summarizes the key physical properties of 2-Methyl-1-propanol, compiled

from various authoritative sources. These values are crucial for designing experimental setups,

performing safety assessments, and predicting behavior in various physical processes.

Property Value Source(s)

IUPAC Name 2-Methylpropan-1-ol [1][3]

Synonyms Isobutanol, Isobutyl Alcohol [1][9][10]

CAS Number 78-83-1 [11][12]

Molecular Formula C₄H₁₀O [1][12]

Molecular Weight 74.12 g/mol [3][13][14]

Appearance Colorless liquid [1][3]

Odor Sweet, characteristic [2][4]

Melting Point -108 °C (165 K) [1][3][8]

Boiling Point 107.89 °C (381.04 K) [1][8][9]

Density 0.802 g/cm³ (at 20 °C) [1][2][15]

Solubility in Water 70 - 85 g/L (at 20-25 °C) [8][11]

Vapor Pressure 8 - 10 mmHg (at 20-25 °C) [8][14]

Vapor Density 2.55 (air = 1) [14][16]

Flash Point 28 - 37 °C [1][4][8][17]

Autoignition Temp. 400 - 415 °C [1][11][15]

Refractive Index (n₂₀/D) 1.396 [9][18]

Viscosity (Dynamic) 3.1 - 3.95 mPa·s (at 20 °C) [3][11][15]

Log P (Octanol/Water) 0.76 - 0.8 [1][8]
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As a primary alcohol, 2-Methyl-1-propanol exhibits reactivity characteristic of its class,

centered around the hydroxyl (-OH) functional group. It can undergo oxidation, esterification,

dehydration, and substitution reactions. These transformations are foundational to its use as a

precursor in organic synthesis.[4][19]

Oxidation
The oxidation of 2-Methyl-1-propanol can yield either an aldehyde or a carboxylic acid,

depending on the choice of oxidizing agent and reaction conditions. This selectivity is a

cornerstone of synthetic strategy.

To Aldehyde: Using milder oxidizing agents, such as Pyridinium chlorochromate (PCC),

allows for the controlled oxidation to 2-methylpropanal (isobutyraldehyde).

To Carboxylic Acid: Stronger oxidizing agents, like potassium dichromate in the presence of

sulfuric acid, will oxidize the primary alcohol completely to isobutyric acid.[20]

The choice of oxidant is critical; stronger agents proceed through the aldehyde hydrate

intermediate, which is then further oxidized to the carboxylic acid.

Caption: Oxidation pathways of 2-Methyl-1-propanol.

Esterification
2-Methyl-1-propanol reacts with carboxylic acids in a process known as Fischer esterification

to produce isobutyl esters, which are valuable as solvents and fragrances.[1][20] This reaction

is typically catalyzed by a strong acid, such as sulfuric acid, and is reversible.

The causality behind the experimental design is to shift the reaction equilibrium toward the

product side. This is achieved by either using an excess of one reactant (often the alcohol) or

by removing water as it is formed, typically through azeotropic distillation with a Dean-Stark

apparatus.

Caption: Fischer esterification of 2-Methyl-1-propanol.

Experimental Protocol: Synthesis of Isobutyl Acetate
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This protocol describes a self-validating system for synthesizing isobutyl acetate, a common

fragrance and solvent. The validation comes from the distinct properties of the product (odor,

boiling point) compared to the starting materials.

Apparatus Setup: Assemble a reflux apparatus with a round-bottom flask, a condenser, and

a heating mantle.

Reagent Charging: To the flask, add 2-Methyl-1-propanol and a molar equivalent of glacial

acetic acid. Slowly and carefully, add a catalytic amount (approx. 5% of the alcohol volume)

of concentrated sulfuric acid. Add boiling chips to ensure smooth boiling.

Reflux: Heat the mixture to reflux for 1-2 hours. The reflux temperature allows the reaction to

proceed at a reasonable rate without loss of volatile materials.

Workup - Neutralization: Allow the mixture to cool. Transfer it to a separatory funnel and

wash sequentially with:

Cold water (to remove the bulk of the acid and unreacted alcohol).

5% sodium bicarbonate solution (to neutralize the sulfuric acid catalyst and any remaining

acetic acid; perform cautiously due to CO₂ evolution).

Saturated sodium chloride solution (brine) to reduce the solubility of the ester in the

aqueous layer and aid separation.

Drying: Separate the organic layer and dry it over an anhydrous drying agent, such as

anhydrous magnesium sulfate or sodium sulfate, to remove residual water.

Purification: Decant or filter the ester from the drying agent and purify by simple distillation.

Collect the fraction boiling at approximately 118 °C, which corresponds to isobutyl acetate.

Dehydration
The acid-catalyzed dehydration of 2-Methyl-1-propanol results in the formation of an alkene.

This elimination reaction typically yields 2-methylpropene (isobutene).[20] The reaction

proceeds via a carbocation intermediate. Although a primary carbocation would be expected
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initially, it rapidly rearranges via a hydride shift to the more stable tertiary carbocation before

proton loss.

Caption: Dehydration mechanism of 2-Methyl-1-propanol.

Part 3: Safety and Handling
2-Methyl-1-propanol is a flammable liquid and vapor.[11][21][22] Its flash point is relatively

low, meaning it can form ignitable mixtures with air at ambient temperatures.[1][8] Vapors are

heavier than air and may travel to a source of ignition and flash back.[11][22]

Key Hazards:

Flammability: Flammable liquid (Category 3).[11][23] Keep away from heat, sparks, open

flames, and hot surfaces.[11][24]

Eye Damage: Causes serious eye damage (Category 1).[11][23] Eye protection is

mandatory.

Skin Irritation: Causes skin irritation.[11][24]

Respiratory Irritation: May cause respiratory irritation.[9][21]

Drowsiness or Dizziness: May cause drowsiness or dizziness.[9][21]

Handling Recommendations:

Use in a well-ventilated area or under a chemical fume hood.[9]

Ground and bond containers and receiving equipment to prevent static discharge.[9][21]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves (e.g., nitrile rubber), and a lab coat.[11][23]

Store in a cool, dry, well-ventilated place in tightly closed containers.[9][11]

Conclusion
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2-Methyl-1-propanol is a versatile chemical with well-defined physical properties and

predictable chemical reactivity. Its branched structure influences its boiling point, solubility, and

the products of its chemical transformations. A thorough understanding of its properties, as

detailed in this guide, is essential for its safe and effective use in research, development, and

industrial applications. The provided protocols and mechanistic insights serve as a foundation

for practical application, grounded in the principles of organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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